Cas no 1339677-40-5 (2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol)

2-Amino-2-methyl-4-(morpholin-4-yl)butan-1-ol is a versatile organic compound featuring both amino and hydroxyl functional groups, along with a morpholine moiety. Its unique structure makes it valuable as an intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules. The presence of the morpholine ring enhances solubility and bioavailability, while the amino and hydroxyl groups provide reactive sites for further chemical modifications. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic protocols. Its applications extend to agrochemical and material science research, where its structural features contribute to tailored molecular designs.
2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol structure
1339677-40-5 structure
Product Name:2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol
CAS No:1339677-40-5
MF:C9H20N2O2
MW:188.267302513123
CID:5962445
PubChem ID:64798205
Update Time:2025-06-09

2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinebutanol, β-amino-β-methyl-
    • 2-Amino-2-methyl-4-morpholinobutan-1-ol
    • 2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol
    • CS-0354558
    • EN300-1845401
    • 1339677-40-5
    • AKOS014127040
    • Inchi: 1S/C9H20N2O2/c1-9(10,8-12)2-3-11-4-6-13-7-5-11/h12H,2-8,10H2,1H3
    • InChI Key: QOITYKWKWOVSJJ-UHFFFAOYSA-N
    • SMILES: C(N1CCOCC1)CC(N)(C)CO

Computed Properties

  • Exact Mass: 188.152477885g/mol
  • Monoisotopic Mass: 188.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.064±0.06 g/cm3(Predicted)
  • Boiling Point: 330.5±42.0 °C(Predicted)
  • pka: 12.84±0.20(Predicted)

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Additional information on 2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol

Comprehensive Overview of 2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol (CAS No. 1339677-40-5)

2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol, with the CAS number 1339677-40-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group, a morpholine ring, and a hydroxyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The compound's morpholin-4-yl moiety is a critical structural feature, often associated with enhanced bioavailability and metabolic stability in drug candidates. This has led to its exploration in the development of small molecule therapeutics, especially for targeting neurological and inflammatory pathways. Recent studies highlight its role as a building block for kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

From a synthetic perspective, 2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol is valued for its chirality, which is pivotal in asymmetric synthesis. Its stereochemical purity is often a focus in quality control, as enantiomeric forms can exhibit distinct biological activities. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with regulatory standards for pharmaceutical intermediates.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 1339677-40-5, such as catalytic hydrogenation or enzymatic resolution. These approaches address the rising emphasis on eco-friendly synthesis and reduced environmental impact—a topic frequently searched in academic and industrial forums. The compound's compatibility with flow chemistry systems further enhances its appeal for scalable production.

Beyond pharmaceuticals, 2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol has potential applications in agrochemicals and functional materials. Its structural motifs are being explored for designing biodegradable polymers and smart coatings, reflecting broader trends in sustainable innovation. Such interdisciplinary relevance makes it a frequent subject in patent literature and R&D collaborations.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and documentation (e.g., COA, MSDS). These factors are critical given the compound's use in sensitive applications. Online queries often focus on "CAS 1339677-40-5 suppliers" or "purity specifications for 2-amino-2-methyl-4-(morpholin-4-yl)butan-1-ol," underscoring the need for transparent supply chains.

In summary, 1339677-40-5 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its role in advancing drug development and sustainable materials aligns with global scientific priorities, ensuring its continued relevance in both academic and industrial settings.

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